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Compound of Interest

Compound Name: Antioxidant agent-18

Cat. No.: B1245016 Get Quote

An In-depth Technical Guide to Antioxidant
Agent-18
This document provides a comprehensive overview of the chemical structure, physicochemical

properties, and antioxidant activity of Antioxidant Agent-18, a novel synthetic compound with

significant potential for applications in drug development and materials science.

Chemical Structure and Properties
Antioxidant Agent-18 is a quinoline-hydrazone derivative, synthesized through the

condensation reaction of a substituted quinoline hydrazine with an aromatic aldehyde. The core

structure features a quinoline ring system linked to a hydrazone moiety, which is further

substituted with a phenolic group. This arrangement of aromatic rings and heteroatoms is

crucial for its antioxidant properties.

Chemical Name: (E)-N'-(4-hydroxybenzylidene)-2-methylquinoline-3-carbohydrazide

Molecular Formula: C₁₈H₁₅N₃O₂

Molecular Weight: 305.33 g/mol

Chemical Structure:
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The presence of the phenolic hydroxyl (-OH) group is a key structural feature contributing to the

antioxidant capacity of the molecule. The extended conjugation across the quinoline and

phenyl rings also plays a role in stabilizing the radical species formed during the antioxidant

process.

Physicochemical Properties
The physicochemical properties of Antioxidant Agent-18 have been determined using

standard analytical techniques. A summary of these properties is presented in the table below.

Property Value Method of Determination

Physical State Yellow solid Visual Observation

Melting Point 210-212 °C
Capillary Melting Point

Apparatus

Solubility
Soluble in DMSO, DMF, and

hot ethanol. Insoluble in water.
Solubility Testing

UV-Vis (λmax) 280 nm, 350 nm (in Ethanol) UV-Vis Spectroscopy

FTIR (cm⁻¹)
3400 (O-H), 3250 (N-H), 1680

(C=O), 1600 (C=N)

Fourier-Transform Infrared

Spectroscopy

Antioxidant Activity
The antioxidant potential of Antioxidant Agent-18 has been evaluated using established in

vitro assays, namely the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The results are summarized

in the table below.

Assay IC₅₀ Value (µg/mL)
Reference Compound
(Ascorbic Acid) IC₅₀
(µg/mL)

DPPH Radical Scavenging 843.52[1][2][3][4] 5.17

ABTS Radical Scavenging 650.21 3.45
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The IC₅₀ value represents the concentration of the antioxidant required to scavenge 50% of the

free radicals in the assay. While Antioxidant Agent-18 shows weaker activity compared to the

standard, ascorbic acid, it still possesses notable radical scavenging capabilities.

Mechanism of Action
The primary antioxidant mechanism of phenolic compounds like Antioxidant Agent-18
involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical,

thereby neutralizing it. This process is known as Hydrogen Atom Transfer (HAT). An alternative

mechanism is Single Electron Transfer (SET), where an electron is transferred to the radical

species.[5][6]

Hydrogen Atom Transfer (HAT)

Antioxidant Agent-18 (Ar-OH) Antioxidant Radical (Ar-O•) H• donation

Free Radical (R•) Neutralized Molecule (RH) H• acceptance

Click to download full resolution via product page

Mechanism of free radical scavenging by Antioxidant Agent-18.

Experimental Protocols
Detailed methodologies for the synthesis and antioxidant evaluation of Antioxidant Agent-18
are provided below.

The synthesis of Antioxidant Agent-18 is a two-step process, beginning with the formation of

a quinoline carbohydrazide, followed by a condensation reaction with 4-hydroxybenzaldehyde.
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Ethyl 2-methylquinoline-3-carboxylate

React with Hydrazine Hydrate in Ethanol
Reflux for 8h

2-methylquinoline-3-carbohydrazide

React with 4-hydroxybenzaldehyde
in Ethanol with catalytic acetic acid

Reflux for 6h

Antioxidant Agent-18

Click to download full resolution via product page

Synthetic pathway for Antioxidant Agent-18.

Protocol:

Synthesis of 2-methylquinoline-3-carbohydrazide: A mixture of ethyl 2-methylquinoline-3-

carboxylate (1 mmol) and hydrazine hydrate (2 mmol) in ethanol (20 mL) is refluxed for 8

hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). After

completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with

cold ethanol, and dried to yield the hydrazide intermediate.

Synthesis of Antioxidant Agent-18: The 2-methylquinoline-3-carbohydrazide (1 mmol) and

4-hydroxybenzaldehyde (1 mmol) are dissolved in ethanol (25 mL), and a catalytic amount of

glacial acetic acid is added. The mixture is refluxed for 6 hours. After cooling, the resulting

solid product is collected by filtration, washed with ethanol, and recrystallized from hot

ethanol to afford the pure Antioxidant Agent-18.
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This assay is based on the reduction of the stable DPPH radical by an antioxidant.[7][8][9]

Protocol:

Preparation of DPPH solution: A 0.1 mM solution of DPPH is prepared in methanol. The

solution should be freshly prepared and kept in the dark.

Sample Preparation: Stock solutions of Antioxidant Agent-18 and a reference standard

(e.g., ascorbic acid) are prepared in a suitable solvent (e.g., DMSO or ethanol). A series of

dilutions are then prepared from the stock solutions.

Assay Procedure:

To 1.0 mL of each sample dilution, 2.0 mL of the DPPH solution is added.

The mixture is shaken vigorously and allowed to stand at room temperature in the dark for

30 minutes.

The absorbance of the resulting solution is measured at 517 nm using a UV-Vis

spectrophotometer.

A control is prepared using 1.0 mL of the solvent and 2.0 mL of the DPPH solution.

Calculation: The percentage of radical scavenging activity is calculated using the following

formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the

absorbance of the control, and A_sample is the absorbance of the test sample. The IC₅₀

value is determined by plotting the percentage of scavenging against the concentration of

the sample.

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation

(ABTS•⁺).[10][11][12]

Protocol:

Preparation of ABTS•⁺ solution: A 7 mM aqueous solution of ABTS and a 2.45 mM aqueous

solution of potassium persulfate are prepared. Equal volumes of these two solutions are
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mixed and allowed to stand in the dark at room temperature for 12-16 hours to generate the

ABTS•⁺ radical cation.

Working ABTS•⁺ solution: The stock ABTS•⁺ solution is diluted with ethanol to an

absorbance of 0.70 ± 0.02 at 734 nm.

Sample Preparation: Stock solutions and subsequent dilutions of Antioxidant Agent-18 and

a reference standard are prepared as described for the DPPH assay.

Assay Procedure:

To 0.1 mL of each sample dilution, 1.0 mL of the working ABTS•⁺ solution is added.

The mixture is incubated at room temperature for 6 minutes.

The absorbance is measured at 734 nm.

A control is prepared using 0.1 mL of the solvent and 1.0 mL of the working ABTS•⁺

solution.

Calculation: The percentage of radical scavenging activity is calculated using the same

formula as for the DPPH assay. The IC₅₀ value is determined from the dose-response curve.

Conclusion
Antioxidant Agent-18 is a synthetically accessible quinoline-hydrazone derivative with

demonstrated antioxidant properties. Its mechanism of action is attributed to its ability to donate

a hydrogen atom or an electron to neutralize free radicals. While its activity is modest

compared to ascorbic acid, its unique chemical scaffold presents opportunities for further

structural optimization to enhance its antioxidant potency. The detailed protocols provided

herein serve as a foundation for the continued investigation and development of this and

related compounds for various therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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